![molecular formula C11H12N2O3S2 B5680211 N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]propanamide](/img/structure/B5680211.png)
N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]propanamide, also known as Methylsulfonylbenzothiazolyl-propanamide (MBPA), is a chemical compound that has been of great interest to researchers due to its potential biological and medicinal properties.
Scientific Research Applications
MBPA has been the subject of numerous scientific studies due to its potential applications in the field of medicine. It has been found to exhibit antimicrobial, antitumor, and anti-inflammatory properties. MBPA has also been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Mechanism of Action
The mechanism of action of MBPA is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, as well as the activity of certain kinases involved in cell signaling.
Biochemical and Physiological Effects:
MBPA has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases. MBPA has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of MBPA in lab experiments is its relatively low toxicity, which makes it suitable for use in cell culture studies. However, MBPA is not very soluble in water, which can limit its use in certain experiments. Additionally, further research is needed to fully understand the mechanism of action of MBPA and its potential therapeutic applications.
Future Directions
There are several potential future directions for research on MBPA. One area of interest is the development of more efficient synthesis methods for MBPA, which could help to increase its availability for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of MBPA and its potential therapeutic applications. Other potential future directions include exploring the use of MBPA in combination with other drugs or therapies, as well as investigating its potential applications in other areas such as agriculture and environmental remediation.
In conclusion, MBPA is a chemical compound that has shown potential as a therapeutic agent in the treatment of various diseases. While further research is needed to fully understand its mechanism of action and potential applications, the existing scientific literature suggests that MBPA is a promising area of research for scientists and medical professionals alike.
Synthesis Methods
MBPA can be synthesized through a multistep process that involves the reaction of 2-aminobenzenethiol with chloroacetyl chloride to form 2-chloro-N-(2-mercaptophenyl)acetamide. This intermediate compound is then reacted with 2-mercaptobenzothiazole to form MBPA. The final product is obtained through recrystallization and purification.
properties
IUPAC Name |
N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3S2/c1-3-10(14)13-11-12-8-5-4-7(18(2,15)16)6-9(8)17-11/h4-6H,3H2,1-2H3,(H,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMTRWJXVLYSNGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.